
Analytical techniques for "4-(3-
bromophenyl)oxane-4-carboxylic acid"

characterization

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-(3-bromophenyl)oxane-4-

carboxylic Acid

Cat. No.: B182021 Get Quote

An Application Guide to the Analytical Characterization of 4-(3-bromophenyl)oxane-4-
carboxylic acid

Abstract
This comprehensive application note provides a detailed guide to the essential analytical

techniques for the structural elucidation and purity assessment of 4-(3-bromophenyl)oxane-4-
carboxylic acid. Designed for researchers, analytical scientists, and professionals in drug

development, this document outlines the theoretical principles and practical protocols for

Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-

Transform Infrared (FTIR) Spectroscopy, and High-Performance Liquid Chromatography

(HPLC). The focus is on explaining the rationale behind methodological choices to ensure

robust and reliable characterization, upholding the highest standards of scientific integrity.

Introduction and Physicochemical Profile
4-(3-bromophenyl)oxane-4-carboxylic acid is a heterocyclic organic compound that serves

as a valuable intermediate in organic synthesis.[1] Its unique structure, featuring a substituted

phenyl ring, an oxane moiety, and a carboxylic acid functional group, necessitates a multi-

faceted analytical approach for unambiguous characterization. Accurate determination of its
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identity, purity, and properties is a critical prerequisite for its application in research and

development, particularly in the synthesis of more complex molecules.[1]

Physicochemical Data Summary

Property Value Source

CAS Number 179420-77-0 [2][3]

Molecular Formula C₁₂H₁₃BrO₃ [2]

Molecular Weight 285.13 g/mol [2]

Canonical SMILES
C1COCC(C1)

(C2=CC(=CC=C2)Br)C(=O)O
[4]

Appearance
(To be determined

experimentally)

Melting Point
(To be determined

experimentally)

Solubility
(To be determined

experimentally)

Overall Analytical Workflow
A combination of spectroscopic and chromatographic techniques is essential for a full

characterization. The following workflow ensures both structural confirmation and purity

analysis.
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Characterization Workflow

Structural Elucidation Purity & Quantification

Sample: 4-(3-bromophenyl)oxane-4-carboxylic acid

NMR Spectroscopy
(¹H, ¹³C)

Confirms atomic connectivity

Mass Spectrometry
(ESI-MS)

Confirms molecular weight
& elemental formula

FTIR Spectroscopy

Identifies functional groups

HPLC-UV/DAD

Determines purity
& detects impurities

Comprehensive
Characterization Report

HPLC Method Development Logic

Goal:
Purity Assay

Select Column
(e.g., C18)

Nonpolar analyte Define Mobile Phase
A: Acidified Water

B: Acetonitrile

Reversed-Phase Develop Gradient
(e.g., 30-90% B)

Separate impurities Set UV Wavelength
(e.g., 254 nm)

Aromatic chromophore Single, sharp peak
for pure sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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